Cas no 2137763-17-6 (Azetidine, 1-[(2-bromo-3-chlorophenyl)methyl]-)

• Product Name: Azetidine, 1-[(2-bromo-3-chlorophenyl)methyl]-
• CAS No: 2137763-17-6
• MF: C₁₀H₁₁BrClN
• MW: 260.558040857315
• CID: 5278345
• Update Time: 2025-06-22

Azetidine, 1-[(2-bromo-3-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Azetidine, 1-[(2-bromo-3-chlorophenyl)methyl]-

• Inchi： 1S/C10H11BrClN/c11-10-8(3-1-4-9(10)12)7-13-5-2-6-13/h1,3-4H,2,5-7H2
• InChI Key： YTZKMGZKPOHYPR-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(Cl)=C2Br)CCC1

Additional information on Azetidine, 1-[(2-bromo-3-chlorophenyl)methyl]-

Azetidine, 1-[(2-bromo-3-chlorophenyl)methyl]: A Comprehensive Overview

Azetidine, 1-[(2-bromo-3-chlorophenyl)methyl], also known by its CAS number 2137763-17-6, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines an azetidine ring with a substituted phenyl group. The azetidine ring, a four-membered cyclic amine, contributes to the compound's stability and reactivity, while the bromo and chloro substituents on the phenyl group enhance its electronic properties and make it suitable for a wide range of applications.

The synthesis of Azetidine, 1-[(2-bromo-3-chlorophenyl)methyl] involves a series of intricate chemical reactions, including nucleophilic substitution and cyclization processes. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels, making this compound more accessible for research and industrial purposes. The compound's structure has been extensively studied using advanced spectroscopic techniques such as NMR and X-ray crystallography, providing insights into its conformational preferences and intermolecular interactions.

One of the most notable applications of Azetidine, 1-[(2-bromo-3-chlorophenyl)methyl] is in the field of drug discovery. Its unique combination of structural features makes it an ideal candidate for designing bioactive molecules with potential therapeutic applications. For instance, studies have shown that this compound exhibits promising activity against certain enzymes involved in neurological disorders. Researchers have also explored its potential as a building block for constructing more complex molecular architectures, such as peptide mimetics and macrocyclic compounds.

In addition to its role in medicinal chemistry, Azetidine, 1-[(2-bromo-3-chlorophenyl)methyl] has found applications in materials science. Its ability to form stable covalent bonds with other functional groups makes it a valuable component in the synthesis of advanced materials such as polymers and nanoparticles. Recent research has focused on its use in creating stimuli-responsive materials that can undergo reversible structural changes in response to external stimuli like temperature or pH. These materials hold great promise for applications in sensors, drug delivery systems, and smart textiles.

The physical and chemical properties of Azetidine, 1-[(2-bromo-3-chlorophenyl)methyl] have been thoroughly investigated to understand its behavior under various conditions. For example, studies on its solubility reveal that it exhibits good solubility in polar solvents due to the presence of both hydrophilic (azetidine ring) and hydrophobic (halogenated phenyl group) moieties. This property makes it suitable for use in both organic and aqueous reaction systems. Furthermore, its thermal stability has been evaluated under different heating conditions, providing valuable information for its safe handling and storage.

From an environmental perspective, the biodegradation potential of Azetidine, 1-[(2-bromo-3-chlorophenyl)methyl] has been a topic of interest among researchers. Studies indicate that under specific microbial conditions, the compound can undergo partial degradation through hydrolytic cleavage of the azetidine ring. However, further research is needed to fully understand its environmental impact and develop strategies for minimizing any adverse effects.

In conclusion, Azetidine, 1-[(2-bromo-3-chlorophenyl)methyl] is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers working in drug discovery, materials science, and environmental chemistry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.